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Introduction: The Analytical Imperative for 4-
Formylcinnamic Acid
4-Formylcinnamic acid, with its unique trifunctional structure comprising a carboxylic acid, a

trans-alkene, and an aromatic aldehyde, serves as a valuable building block in organic

synthesis, particularly in the development of pharmaceuticals and advanced materials.[1][2] Its

molecular formula is C₁₀H₈O₃ and it has a molecular weight of 176.17 g/mol .[3] The precise

arrangement of these functional groups dictates its reactivity and potential applications.

Therefore, unambiguous structural confirmation is not merely an academic exercise but a

critical quality control checkpoint in any research or development pipeline.

This technical guide provides an in-depth analysis of 4-Formylcinnamic acid using a multi-

technique spectroscopic approach. We will delve into Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data to build a comprehensive and self-validating

structural profile of the molecule. The logic behind each spectroscopic observation will be

explained, reflecting an application-focused perspective on molecular characterization.
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Caption: Chemical Structure of 4-Formylcinnamic Acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Mapping the Proton and Carbon Skeleton
NMR spectroscopy is the cornerstone of organic structure elucidation, providing detailed

information about the chemical environment, connectivity, and relative abundance of nuclei. For

4-Formylcinnamic acid, both ¹H and ¹³C NMR are indispensable for confirming the

substitution pattern and isomeric configuration.

¹H NMR (Proton NMR) Analysis
Expertise & Experience: The choice of a deuterated solvent is critical. Aprotic polar solvents

like DMSO-d₆ are preferred for carboxylic acids as they solubilize the compound well and allow

for the observation of the acidic proton, which might otherwise undergo rapid exchange with

protic solvents like D₂O.

The ¹H NMR spectrum of 4-Formylcinnamic acid is expected to show distinct signals for the

aldehydic, carboxylic, aromatic, and vinylic protons. The coupling constant (J-value) between

the two vinylic protons is particularly diagnostic; a large coupling constant (~16 Hz) is definitive

proof of a trans (E) configuration across the double bond.

Data Presentation:
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Signal Assignment
Chemical Shift (δ)
ppm

Multiplicity Integration

Carboxylic Acid (-

COOH)
~12.67 Broad Singlet 1H

Aldehyde (-CHO) ~10.05 Singlet 1H

Aromatic (H-2, H-6) ~7.94 Doublet 2H

Aromatic (H-3, H-5) ~7.69 Doublet 2H

Vinylic (Ar-CH=CH) ~7.69 Doublet 1H

Vinylic (Ar-CH=CH) ~6.73 Doublet 1H

Data acquired in

DMSO-d₆ at 400 MHz.

Source:

ChemicalBook.[4]

Trustworthiness & Interpretation: The spectrum clearly validates the structure.[4] The downfield

signals at 12.67 ppm and 10.05 ppm are characteristic of highly deshielded carboxylic acid and

aldehyde protons, respectively. The aromatic region displays two doublets, integrating to 2H

each, which is a classic signature of a 1,4-disubstituted (para) benzene ring. The two vinylic

protons appear as distinct doublets around 7.69 ppm and 6.73 ppm. The large coupling

constant observed between them (expected to be ~16 Hz) confirms the trans stereochemistry,

a crucial detail for molecular identity. The overlap of one aromatic doublet and one vinylic

doublet around 7.69 ppm is plausible and can be resolved with higher field instruments or 2D

NMR techniques.

Caption: ¹H NMR spectral assignments for 4-Formylcinnamic acid.

¹³C NMR (Carbon-13 NMR) Analysis
Expertise & Experience: While an experimental spectrum for 4-Formylcinnamic acid was not

available in the searched databases, we can reliably predict the chemical shifts based on

established substituent effects and data from analogous compounds, such as other para-

substituted cinnamic acids.[5][6] A standard proton-decoupled ¹³C NMR spectrum is expected
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to show 8 distinct signals, as the symmetry of the para-substituted ring makes C-2 and C-6, as

well as C-3 and C-5, chemically equivalent.

Data Presentation (Predicted):

Signal Assignment
Predicted Chemical Shift
(δ) ppm

Rationale

Carboxylic Acid (COOH) 167-168

Typical range for α,β-

unsaturated carboxylic acids.

[7]

Aldehyde (CHO) 192-194
Characteristic for aromatic

aldehydes.

Aromatic (C-4) ~139
Quaternary carbon attached to

the formyl group (deshielded).

Aromatic (C-1) ~138
Quaternary carbon attached to

the vinyl group.

Vinylic (Ar-CH=) ~143
Deshielded by adjacent

aromatic ring.

Vinylic (=CH-COOH) ~122
Shielded relative to the other

vinylic carbon.

Aromatic (C-2, C-6) ~130
Aromatic CH ortho to the

formyl group.

Aromatic (C-3, C-5) ~129
Aromatic CH ortho to the vinyl

group.

Predictions are based on data

for structurally similar

compounds.[5][6][7]

Trustworthiness & Interpretation: The two carbonyl carbons (aldehyde and carboxylic acid) are

expected to be the most downfield signals, with the aldehyde carbon appearing significantly

further downfield (>190 ppm). The four signals for the aromatic ring carbons and the two for the

vinylic carbons would appear in the 120-145 ppm range. Quaternary carbons (C-1 and C-4)
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typically show weaker signals. This predicted spectrum is fully consistent with the proposed

molecular structure.

Infrared (IR) Spectroscopy: Identifying Key
Functional Groups
Expertise & Experience: IR spectroscopy excels at providing a rapid and definitive fingerprint of

the functional groups present in a molecule. For 4-Formylcinnamic acid, the spectrum is a

composite of absorptions from the O-H of the acid, the two distinct C=O groups, the C=C

bonds, and various C-H bonds. Attenuated Total Reflectance (ATR) is the modern method of

choice for solid samples, as it requires minimal sample preparation compared to traditional KBr

pellets.

Data Presentation:

Wavenumber (cm⁻¹) Vibration Type Functional Group

3300 - 2500 (broad) O-H stretch Carboxylic Acid (H-bonded)

~1700 C=O stretch Aldehyde

~1685 C=O stretch
α,β-Unsaturated Carboxylic

Acid

~1630 C=C stretch Alkene (conjugated)

~1600, ~1450 C=C stretch Aromatic Ring

3100 - 3000 =C-H stretch Aromatic & Vinylic

Positions are typical values for

the assigned functional

groups.[8][9]

Trustworthiness & Interpretation: The most telling feature is the extremely broad absorption

band from 3300 to 2500 cm⁻¹, which is characteristic of the O-H stretching vibration in a

hydrogen-bonded carboxylic acid dimer.[8] The carbonyl region is expected to show two

distinct, strong peaks: one for the aldehyde C=O (~1700 cm⁻¹) and one for the conjugated

carboxylic acid C=O (~1685 cm⁻¹). The conjugation with the alkene and aromatic ring lowers
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the absorption frequency for both carbonyls from their typical positions. The presence of both

alkene and aromatic C=C stretching bands further corroborates the core structure.

Sample Preparation

Data Acquisition Data Analysis

Place small amount of
4-Formylcinnamic acid
powder on ATR crystal

Apply pressure with
swivel press for
optimal contact

Collect sample spectrumCollect background
spectrum (clean crystal)

Reference Process spectrum
(background subtraction)

Identify characteristic
absorption bands

Click to download full resolution via product page

Caption: Standard workflow for ATR-FTIR analysis of a solid sample.

Mass Spectrometry (MS): Confirming Molecular
Weight and Fragmentation
Expertise & Experience: Mass spectrometry provides the exact molecular weight of a

compound and offers structural clues through its fragmentation pattern. For a molecule like 4-
Formylcinnamic acid, a soft ionization technique like Electrospray Ionization (ESI) is ideal. In

negative ion mode (ESI-), we expect to see a prominent pseudomolecular ion [M-H]⁻

corresponding to the deprotonated carboxylate. Electron Impact (EI) ionization, a harder

technique, would yield a molecular ion (M⁺·) and more extensive fragmentation.

Data Presentation (Predicted for ESI-):
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m/z Value Ion Assignment Interpretation

175.04 [M-H]⁻
Confirms the molecular weight

of 176.17 Da.

131.05 [M-H-CO₂]⁻
Loss of carbon dioxide from

the carboxylate.

Predicted m/z values based on

molecular formula C₁₀H₈O₃.

Trustworthiness & Interpretation: The primary role of MS in this context is to confirm the

molecular formula. The observation of an ion at m/z 175.04 in high-resolution MS would

provide an exact mass measurement, confirming the elemental composition of C₁₀H₈O₃. Under

fragmentation conditions (MS/MS), the most likely fragmentation pathway for the [M-H]⁻ ion is

the loss of a neutral CO₂ molecule (44 Da), a characteristic fragmentation for gas-phase

carboxylate ions. This would result in a fragment ion at m/z 131.05, further supporting the

presence of the carboxylic acid group.

[M-H]⁻
m/z = 175.04

- CO₂ (44 Da)

[C₉H₇O]⁻
m/z = 131.05

Click to download full resolution via product page

Caption: Predicted primary fragmentation pathway in ESI- MS/MS.
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Experimental Protocols
Protocol 1: NMR Sample Preparation and Acquisition

Sample Preparation: Accurately weigh 5-10 mg of 4-Formylcinnamic acid.

Dissolve the sample in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

Transfer the solution to a 5 mm NMR tube.

Data Acquisition: Insert the sample into the NMR spectrometer.

Tune and shim the instrument to optimize magnetic field homogeneity.

Acquire a ¹H NMR spectrum (e.g., 16 scans).

Acquire a proton-decoupled ¹³C NMR spectrum (e.g., 1024 scans or more, depending on

concentration).

Data Processing: Apply Fourier transform, phase correction, and baseline correction to the

acquired FIDs. Reference the spectra to the residual solvent peak of DMSO-d₆ (δ 2.50 for

¹H, δ 39.52 for ¹³C).

Protocol 2: ATR-FTIR Spectroscopy
Background Collection: Ensure the ATR crystal is clean. Collect a background spectrum of

the empty crystal.

Sample Application: Place a small amount (~1-2 mg) of the solid 4-Formylcinnamic acid
sample onto the center of the ATR crystal.

Pressure Application: Use the instrument's pressure clamp to apply firm, even pressure,

ensuring good contact between the sample and the crystal surface.

Sample Spectrum Collection: Acquire the IR spectrum (e.g., average of 32 scans from 4000

to 400 cm⁻¹).

Cleaning: After analysis, release the pressure, remove the sample, and clean the crystal with

a suitable solvent (e.g., isopropanol) and a soft tissue.
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Protocol 3: LC-MS Analysis
Sample Preparation: Prepare a stock solution of 4-Formylcinnamic acid (e.g., 1 mg/mL in

methanol). Dilute to a working concentration (e.g., 1-10 µg/mL) using the initial mobile phase

composition.

Chromatography: Use a C18 reverse-phase column. Employ a gradient elution, for example,

with Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1%

Formic Acid).

Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization

(ESI-) mode.

Acquisition: Perform a full scan analysis (e.g., m/z 50-300) to detect the [M-H]⁻ ion. If

desired, perform a tandem MS (MS/MS) experiment by isolating the ion at m/z 175 and

fragmenting it to observe daughter ions.

Conclusion: A Cohesive Spectroscopic Portrait
The collective evidence from ¹H NMR, IR, and MS provides a robust and unambiguous

confirmation of the structure of 4-Formylcinnamic acid. ¹H NMR confirms the trans

stereochemistry of the alkene and the para substitution pattern of the aromatic ring. IR

spectroscopy provides a clear fingerprint of the three key functional groups: the hydrogen-

bonded carboxylic acid, the conjugated aldehyde, and the alkene/aromatic system. Finally,

mass spectrometry validates the molecular weight and elemental formula. This multi-faceted

analytical approach ensures the highest degree of confidence in the material's identity and

purity, a non-negotiable requirement for its application in scientific research and drug

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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